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An In-depth Technical Guide to 2-(Boc-amino)pyridine

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-(Boc-amino)pyridine, also known as tert-butyl N-(pyridin-2-yl)carbamate, is a pivotal
chemical intermediate widely utilized in organic synthesis. Its structure incorporates a pyridine
ring, a common scaffold in pharmacologically active compounds, and an amine group protected
by a tert-butyloxycarbonyl (Boc) group. This protecting group strategy is fundamental in multi-
step syntheses, allowing for selective reactions at other sites of the molecule. The Boc group
provides stability under a variety of reaction conditions, yet can be removed cleanly under
specific acidic conditions, making 2-(Boc-amino)pyridine a versatile building block in the
synthesis of pharmaceuticals, agrochemicals, and other complex molecular architectures.[1][2]
This guide provides a comprehensive overview of its physical and chemical properties, spectral
data, and detailed experimental protocols for its synthesis and deprotection.

Physical and Chemical Properties

2-(Boc-amino)pyridine is typically a white to off-white solid powder or crystalline substance at
room temperature.[1][3] It is stable under normal storage conditions but may react with strong
oxidizing or reducing agents.[1]

Data Summary: Physical Properties
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The following table summarizes the key physical properties of 2-(Boc-amino)pyridine.

Property Value Source(s)
Molecular Formula C10H14N202 [3114]
Molecular Weight 194.23 g/mol [4]

White to off-white solid,
Appearance [1][3]
crystals, or powder

Melting Point 88-101°C [3]

Soluble in organic solvents

such as dichloromethane

Solubility (DCM) and dimethylformamide  [1]
(DMF); limited solubility in
water.

CAS Number 38427-94-0 [31[4]

Chemical Reactivity

The chemical behavior of 2-(Boc-amino)pyridine is dominated by two key features: the acid-
labile Boc protecting group and the aromatic pyridine ring.

e Boc Group Reactivity: The tert-butyloxycarbonyl (Boc) group is a robust protecting group,
stable to most bases, nucleophiles, and mild reducing agents.[5] Its primary utility lies in its
facile removal under anhydrous acidic conditions (e.g., trifluoroacetic acid (TFA) in
dichloromethane), which proceeds through the formation of a stable tert-butyl cation,
liberating the free amine.[1][6] This selective deprotection is a cornerstone of modern peptide
synthesis and medicinal chemistry.

o Pyridine Ring Reactivity: The pyridine ring is an electron-deficient aromatic system. The
presence of the electron-donating Boc-amino group at the 2-position can influence its
reactivity towards electrophilic aromatic substitution, although the nitrogen atom in the ring
generally deactivates it towards such reactions.[1]
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Reactions

Electrophilic
Aromatic Substitution

2-(Boc-amino)pyridine Acid (e.q., TFA)

Substituted Pyridine
Derivative

2-Aminopyridine

Protection

2-Aminopyridine

(Boc)20, Base 2-(Boc-amino)pyridine

Step 1: Reagent Preparation

Dissolve 2-aminopyridine in DCM.
Add EDCI, HOBT, TEA, and (Boc):z0.

Step 2: Reaction
(Stir at RT for 2h)

Step 3: Aqueous Workup
(Washing)

and concentrate.

Step 4: Purification
(Column Chromatography)

solate pure product.

Final Product:
2-(Boc-amino)pyridine

Dry organic layer, filter,

Monitor reaction by TLC.
Once complete, wash reaction mixture.
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Step 1: Dissolution

issolve 2-(Boc-amino)pyridine in DCM.

Step 2: Acid Treatment
(Stir at RT)

Add Trifluoroacetic Acid (TFA).
Monitor reaction by TLC.

Step 3: Neutralization & Extraction

Neutralize with base (e.g., NaHCO:s).
Extract with organic solvent.

Step 4: Isolation

Dry organic layer and concentrate
to obtain product.

Final Product:
2-Aminopyridine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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